Cas no 87219-22-5 (2-(2-Oxoimidazolidin-1-yl)acetic Acid)

2-(2-Oxoimidazolidin-1-yl)acetic Acid is a versatile heterocyclic compound featuring an imidazolidinone core linked to a carboxylic acid functional group. This structure imparts reactivity suitable for applications in organic synthesis, particularly as a building block for pharmaceuticals and agrochemicals. The compound’s oxo and carboxyl groups enable facile derivatization, allowing for the formation of amides, esters, or other functionalized intermediates. Its stability under standard conditions and compatibility with common reagents make it a practical choice for researchers. Additionally, the imidazolidinone moiety may contribute to biological activity, lending potential utility in drug discovery. The product is typically supplied with high purity to ensure consistent performance in synthetic workflows.
2-(2-Oxoimidazolidin-1-yl)acetic Acid structure
87219-22-5 structure
Product Name:2-(2-Oxoimidazolidin-1-yl)acetic Acid
CAS No:87219-22-5
MF:C5H8N2O3
MW:144.128621101379
MDL:MFCD04359282
CID:708743
PubChem ID:1133461
Update Time:2025-05-21

2-(2-Oxoimidazolidin-1-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Oxoimidazolidin-1-yl)acetic acid
    • 1-Imidazolidineaceticacid, 2-oxo-
    • (2-OXO-IMIDAZOLIDIN-1-YL)-ACETIC ACID
    • (2-Oxo-Imidazolidin-1-Yl)-AceticAcid
    • PubChem17687
    • SIAWJUIPAYPCEJ-UHFFFAOYSA-N
    • AB1006306
    • Z5232
    • ST24027486
    • (2-OXOIMIDAZOLIDIN-1-YL)ACETIC ACID
    • 2-Oxo-1-imidazolidineacetic acid (ACI)
    • SCHEMBL176995
    • SY113023
    • CS-W006644
    • AB86698
    • 2-Oxoimidazolidine-1-acetic Acid
    • DS-16567
    • DB-011456
    • 2-(2-oxoimidazolidin-1-yl)aceticAcid
    • EN300-863913
    • 87219-22-5
    • F19879
    • DTXSID10360682
    • AKOS009150244
    • MFCD04359282
    • 2-(2-Oxoimidazolidin-1-yl)acetic Acid
    • MDL: MFCD04359282
    • Inchi: 1S/C5H8N2O3/c8-4(9)3-7-2-1-6-5(7)10/h1-3H2,(H,6,10)(H,8,9)
    • InChI Key: SIAWJUIPAYPCEJ-UHFFFAOYSA-N
    • SMILES: O=C(CN1CCNC1=O)O

Computed Properties

  • Exact Mass: 144.053
  • Monoisotopic Mass: 144.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.6
  • Surface Charge: 0
  • XLogP3: -1.1

Experimental Properties

  • Density: 1.379
  • Boiling Point: 487.1°C at 760 mmHg
  • Flash Point: 248.4 °C
  • LogP: -1.1

2-(2-Oxoimidazolidin-1-yl)acetic Acid Security Information

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2-(2-Oxoimidazolidin-1-yl)acetic Acid Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Acetone
Reference
Synthesis of heterocyclic urea derivatives
Baisalbaeva, S. A.; et al, Izvestiya Akademii Nauk Kazakhskoi SSR, 1991, (6), 61-3

2-(2-Oxoimidazolidin-1-yl)acetic Acid Raw materials

2-(2-Oxoimidazolidin-1-yl)acetic Acid Preparation Products

Additional information on 2-(2-Oxoimidazolidin-1-yl)acetic Acid

Chemical Compound CAS No 87219-22-5: 2-(2-Oxoimidazolidin-1-yl)acetic Acid

The chemical compound with CAS No 87219-22-5, commonly referred to as 2-(2-Oxoimidazolidin-1-yl)acetic Acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and biochemical research.

Structural Overview: The molecular structure of CAS No 87219-22-5 consists of an imidazolidine ring, which is a five-membered ring containing two nitrogen atoms, fused with a ketone group (oxo). The acetic acid moiety is attached to the imidazolidine ring, forming a side chain that contributes to the compound's reactivity and solubility properties.

Synthesis and Characterization: Recent advancements in synthetic methodologies have enabled the efficient synthesis of CAS No 87219-22-5. Researchers have employed various strategies, including condensation reactions and cyclization processes, to construct the imidazolidine ring system. The compound has been characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry, confirming its molecular formula and purity.

Biological Activity: Studies have demonstrated that CAS No 87219-

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